Cas no 75776-48-6 (4,6-Diaminonicotinic acid)

• Product Name: 4,6-Diaminonicotinic acid
• CAS No: 75776-48-6
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 559848
• PubChem ID: 45084782
• Update Time: 2025-07-15

4,6-Diaminonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Diaminonicotinic acid
• 3-Pyridinecarboxylicacid, 4,6-diamino-
• 4,6-diaminopyridine-3-carboxylic acid
• 2,4-Diamino-5-pyridincarbonsaeure
• AB71881
• AG-H-02097
• AK128497
• CTK2H6654
• KB-184638
• 75776-48-6
• DTXSID30665702
• 4,6-Diaminonicotinicacid
• EN300-7543546
• DB-331849
• 3-Pyridinecarboxylicacid,4,6-diamino-(9CI)

• Inchi： 1S/C6H7N3O2/c7-4-1-5(8)9-2-3(4)6(10)11/h1-2H,(H,10,11)(H4,7,8,9)
• InChI Key： FUEWJOFERVOKPI-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1N)N)=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 102.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-Diaminonicotinic acid

4,6-Diaminonicotinic Acid (CAS No. 75776-48-6): An Overview of Its Structure, Properties, and Applications

4,6-Diaminonicotinic acid (CAS No. 75776-48-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring with two amino groups at the 4 and 6 positions. The precise arrangement of these functional groups imparts 4,6-diaminonicotinic acid with a range of chemical and biological properties that make it an important molecule in various scientific applications.

The molecular formula of 4,6-diaminonicotinic acid is C₇H₉N₃O₂, and its molecular weight is approximately 159.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. The solubility and stability of 4,6-diaminonicotinic acid are influenced by factors such as pH and temperature, which are critical considerations in its handling and application.

In recent years, 4,6-diaminonicotinic acid has been the subject of extensive research due to its potential applications in the development of novel pharmaceuticals and biochemical reagents. One of the key areas of interest is its role as a precursor in the synthesis of various biologically active compounds. For instance, studies have shown that 4,6-diaminonicotinic acid can be used to synthesize derivatives with anti-inflammatory and anti-cancer properties. These derivatives are being explored for their potential therapeutic effects in treating diseases such as rheumatoid arthritis and certain types of cancer.

The unique chemical structure of 4,6-diaminonicotinic acid also makes it a valuable intermediate in the synthesis of vitamins and other essential nutrients. Specifically, it has been used in the production of nicotinamide adenine dinucleotide (NAD), a crucial coenzyme involved in numerous metabolic processes. NAD plays a vital role in energy metabolism, DNA repair, and cell signaling pathways, making it an essential molecule for maintaining cellular health.

In addition to its applications in pharmaceuticals and biochemistry, 4,6-diaminonicotinic acid has also found use in analytical chemistry. Its distinct spectroscopic properties make it a useful standard for calibrating analytical instruments such as mass spectrometers and nuclear magnetic resonance (NMR) spectrometers. The ability to accurately measure and quantify 4,6-diaminonicotinic acid is crucial for ensuring the reliability of analytical data in research laboratories.

The environmental impact of 4,6-diaminonicotinic acid is another area of ongoing research. Studies have investigated its biodegradability and potential ecotoxicological effects to ensure that its use does not pose significant environmental risks. Preliminary findings suggest that under controlled conditions, 4,6-diaminonicotinic acid can be effectively degraded by microbial processes, reducing its potential for long-term environmental accumulation.

In conclusion, 4,6-diaminonicotinic acid (CAS No. 75776-48-6) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an important molecule for the development of novel drugs, biochemical reagents, and analytical standards. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing scientific knowledge and improving human health.